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Compound of Interest

Compound Name:

9,10-

Bis[(triisopropylsilyl)ethynyl]anthra

cene

CAS No.: 862667-06-9

Cat. No.: B1512862 Get Quote

9,10-Bis[(triisopropylsilyl)ethynyl]anthracene, commonly abbreviated as TIPS-anthracene,

is a functionalized aromatic hydrocarbon that has garnered significant attention in the fields of

materials science, organic electronics, and photochemistry. Its unique molecular architecture,

consisting of a planar, π-conjugated anthracene core flanked by two sterically demanding

triisopropylsilyl (TIPS) groups via ethynyl linkers, imparts a compelling combination of

properties. The rigid anthracene unit provides the foundational electronic and photophysical

characteristics inherent to polycyclic aromatic hydrocarbons, while the bulky TIPS substituents

enhance solubility in common organic solvents and modulate intermolecular interactions in the

solid state.[1] This strategic design has established TIPS-anthracene as a versatile building

block and a subject of intense research for applications ranging from organic photocatalysts to

active components in advanced semiconductor devices.[2][3] This guide provides a

comprehensive technical overview of its structure, properties, synthesis, and key applications,

offering field-proven insights for researchers and development professionals.

Molecular Architecture and Physicochemical
Properties
The defining feature of TIPS-anthracene is the orthogonal arrangement of its components: the

planar aromatic core and the three-dimensional, bulky silyl groups. This structure is central to

its behavior both in solution and the solid state.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b1512862?utm_src=pdf-interest
https://www.benchchem.com/product/b1512862?utm_src=pdf-body
https://www.smolecule.com/products/s973670
https://pubmed.ncbi.nlm.nih.gov/35578479/
https://pubs.rsc.org/en/content/articlelanding/2018/tc/c8tc01865k
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1512862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Structure
The molecule consists of an anthracene core functionalized at the 9 and 10 positions with

triisopropylsilylethynyl groups.

Caption: Chemical Structure of 9,10-Bis[(triisopropylsilyl)ethynyl]anthracene.

Core Physicochemical Data
The combination of the aromatic core and silyl substituents yields a highly stable and soluble

material. Its key properties are summarized below.

Property Value Source(s)

Molecular Formula C₃₆H₅₀Si₂

Molecular Weight 538.95 g/mol

CAS Number 862667-06-9

Appearance Solid

Melting Point 211-214 °C [1]

Thermal Stability Stable up to ~200 °C [1]

HOMO Energy Level ~5.6 eV (CV)

LUMO Energy Level ~2.9 eV (CV)

Absorption (λmax) 394 nm, 416 nm, 442 nm

Fluorescence (λem) ~475 nm (λex at 435 nm)

Structure-Property Rationale
Solubility and Crystallinity: Unsubstituted anthracene is poorly soluble, which complicates

device fabrication via solution processing. The large, non-polar TIPS groups disrupt efficient

crystal packing (π-stacking) that typically leads to low solubility, rendering TIPS-anthracene

readily soluble in solvents like toluene and THF. This attribute is critical for applications

requiring thin-film deposition from solution.
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Thermal Stability: The rigid aromatic core and the strong silicon-carbon bonds contribute to

the molecule's exceptional thermal stability.[1] It can withstand temperatures up to 200 °C,

which is advantageous for device operation and fabrication processes that may involve

thermal annealing.[1]

Electronic Properties: The electronic properties are dominated by the π-conjugated system

of the anthracene core. The ethynyl linkers extend this conjugation, slightly red-shifting the

absorption and emission spectra compared to unsubstituted anthracene.[4] The HOMO and

LUMO energy levels are suitable for its use as an organic semiconductor and photocatalyst.

[3]

Synthesis and Purification: A Modern Cross-
Coupling Approach
The synthesis of TIPS-anthracene is reliably achieved through a well-established

organometallic reaction, the Sonogashira cross-coupling. This reaction provides an efficient

method for forming carbon-carbon bonds between a terminal alkyne and an aryl halide.

Synthetic Workflow: Sonogashira Coupling
The standard protocol involves the palladium and copper co-catalyzed reaction of 9,10-

dibromoanthracene with (triisopropylsilyl)acetylene.
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Caption: General workflow for the synthesis of TIPS-anthracene via Sonogashira cross-

coupling.

Detailed Experimental Protocol
This protocol is adapted from established literature procedures for similar compounds and

serves as an illustrative example.[5]

Inert Atmosphere Preparation: A Schlenk flask is charged with 9,10-dibromoanthracene (1.0

equiv), the palladium catalyst PdCl₂(PPh₃)₂ (0.05 equiv), and the co-catalyst CuI (0.1 equiv).

The flask is evacuated and backfilled with an inert gas (e.g., nitrogen or argon) three times.
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Causality: The palladium catalyst is oxygen-sensitive; an inert atmosphere is crucial to

prevent its degradation and ensure catalytic activity.

Solvent and Reagent Addition: Anhydrous and degassed solvents, typically a mixture of THF

and an amine base like diisopropylamine (e.g., 3:1 v/v), are added via syringe. The amine

acts as both a solvent and a base to neutralize the HBr formed during the reaction.

(Triisopropylsilyl)acetylene (2.1 equiv) is then added. Causality: Degassed solvents are used

to remove dissolved oxygen. The excess of the alkyne drives the reaction to completion.

Reaction Execution: The reaction mixture is heated to a specified temperature (e.g., 80 °C)

and stirred for an extended period (e.g., 48 hours) until TLC or GC-MS analysis indicates the

consumption of the starting material.

Work-up and Purification:

Upon cooling to room temperature, the reaction mixture is filtered to remove insoluble

salts.

The filtrate is concentrated under reduced pressure. The residue is redissolved in a

solvent like dichloromethane (CH₂Cl₂).

The organic phase is washed sequentially with water and brine, dried over anhydrous

sodium sulfate (Na₂SO₄), filtered, and concentrated.

The crude product is purified by column chromatography on silica gel using a non-polar

eluent system (e.g., petroleum ether/ethyl acetate gradient). Causality: Chromatography

separates the desired disubstituted product from any remaining starting material,

monosubstituted byproducts, and catalyst residues.

Key Applications and Underlying Mechanisms
The unique properties of TIPS-anthracene make it a valuable component in several advanced

technological areas.

Organic Photocatalysis
TIPS-anthracene has emerged as a novel and effective organic photocatalyst for initiating

polymerization reactions under mild, visible-light irradiation.[2][6]
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Mechanism of Action: It operates via a photoredox catalytic cycle. Upon absorption of light,

the TIPS-anthracene molecule is promoted to an excited singlet state, which can then

undergo intersystem crossing to a longer-lived triplet state. In this excited state, it is a potent

enough reducing agent to donate an electron. In a typical three-component system, the

excited TIPS-anthracene reduces a diaryl iodonium salt, which then fragments to generate a

reactive aryl radical. This radical can then interact with a silane to produce a silyl radical,

which is the species that initiates polymerization.[6][7] The original TIPS-anthracene is

regenerated in its ground state, completing the catalytic cycle. The reversibility of the

oxidation has been confirmed by cyclic voltammetry.[2][7]
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Caption: Oxidative photoredox cycle of TIPS-anthracene for radical generation in

polymerization.

Trustworthiness and Self-Validation: This system is highly reliable because the initiation of

polymerization is directly dependent on the presence of all three components (photocatalyst,

iodonium salt, silane) and the input of light. The reaction ceases upon removal of the light

source, offering excellent temporal control over the polymerization process.[2]

Singlet Fission Research
Singlet fission is a process where one photo-generated singlet exciton is converted into two

triplet excitons.[8] This phenomenon is of great interest for photovoltaics as it has the potential

to overcome the theoretical Shockley-Queisser efficiency limit for single-junction solar cells.[9]

TIPS-Anthracene as a Model System: Acenes are classic materials for studying singlet

fission. TIPS-anthracene has been investigated as a candidate, but its performance

highlights a critical structure-property trade-off.[8][10] For efficient singlet fission, strong

electronic coupling between adjacent molecules is required.[11]

The Role of TIPS Groups: The bulky TIPS groups, while beneficial for solubility, enforce a

larger intermolecular distance in the solid state. This weakens the π-π interactions

necessary for efficient singlet fission, resulting in a relatively low singlet fission yield

(estimated at 19% out of a theoretical 200%) in thin films.[8][11] Competing non-radiative

decay pathways, such as excimer formation, also become more prevalent due to disordered

molecular packing in some morphologies.[11] This makes TIPS-anthracene an excellent

case study for understanding how steric hindrance can be used to tune intermolecular

electronic coupling and control photophysical decay pathways.

Conclusion
9,10-Bis[(triisopropylsilyl)ethynyl]anthracene is more than just a solubilized anthracene

derivative; it is a carefully engineered molecule that exemplifies the power of strategic

functionalization. The interplay between its rigid, photoactive core and its sterically demanding

peripheral groups provides a unique set of tools for researchers. Its high solubility and thermal

stability make it an excellent candidate for solution-processed organic electronics, while its

well-defined photophysical properties have established it as a benchmark organic photocatalyst

and a key model compound for investigating fundamental processes like singlet fission. As the
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demand for high-performance, processable organic materials continues to grow, the design

principles embodied by TIPS-anthracene will undoubtedly continue to inspire the next

generation of molecules for drug development, materials science, and beyond.
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